1-Cyclopropyl-3-(pyrimidin-4-yl)propane-1,3-dione

• CAS No.: 60651-76-5
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 1-cyclopropyl-3-pyrimidin-4-ylpropane-1,3-dione
• InChI: InChI=1S/C10H10N2O2/c13-9(7-1-2-7)5-10(14)8-3-4-11-6-12-8/h3-4,6-7H,1-2,5H2
• InChI Key: JXSMKJORXWQUIW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)CC(=O)C2=NC=NC=C2

Description

1-Cyclopropyl-3-(pyrimidin-4-yl)propane-1,3-dione is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 1.4 g. of methyl-4-pyrimidinecarboxylate, 1.7 g. of cyclopropylmethyl ketone, 1.2 g. of sodium methoxide and 40 ml. of benzene is heated under reflux for 4 hours. The mixture is diluted with 40 ml. of water and the benzene phase is removed. The aqueous mixture is made weakly acidic with dilute hydrochloric acid and extracted with chloroform. The cloroform solution is dried over magnesium sulfate and concentrated under reduced pressure to give light brown crystals, which are recrystallized from hexane to provide straw-colored crystals, melting point 81°-84°C.